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Compound of Interest

Compound Name: 2-Ethoxypentane

Cat. No.: B162242 Get Quote

This technical guide provides a detailed overview of the molecular formula and molecular

weight of 2-ethoxypentane. It is intended for researchers, scientists, and professionals in the

field of drug development who require precise chemical information for their work.

Data Summary
The fundamental properties of 2-ethoxypentane are summarized in the table below, offering a

clear and concise reference for its molecular composition and weight.

Property Value

Molecular Formula C₇H₁₆O[1]

Molecular Weight 116.2013 g/mol [1]

Constituent Elements Carbon (C)

Hydrogen (H)

Oxygen (O)

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular weight of 2-ethoxypentane (C₇H₁₆O) is calculated as follows:
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Carbon (C): 7 atoms × 12.011 u (atomic weight of C) = 84.077 u[2][3]

Hydrogen (H): 16 atoms × 1.008 u (atomic weight of H) = 16.128 u[4][5]

Oxygen (O): 1 atom × 15.999 u (atomic weight of O) = 15.999 u[6][7][8]

Total Molecular Weight = 84.077 u + 16.128 u + 15.999 u = 116.204 u

The slight difference between this calculated value and the value from the NIST WebBook

(116.2013) can be attributed to the use of abridged atomic weights in this calculation.[1]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The following protocol outlines a standard method for determining the molecular weight of 2-
ethoxypentane using gas chromatography-mass spectrometry (GC-MS).

Objective: To experimentally verify the molecular weight of a 2-ethoxypentane sample.

Materials:

2-ethoxypentane sample

Helium (carrier gas)

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Volumetric flask

Microsyringe

Procedure:

Sample Preparation: Prepare a dilute solution of 2-ethoxypentane in a suitable volatile

solvent (e.g., dichloromethane).

GC-MS Instrumentation Setup:
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Set the GC oven temperature program to ensure separation of the analyte from the

solvent and any impurities.

Set the injector temperature and transfer line temperature appropriately for the

volatilization of 2-ethoxypentane.

Use helium as the carrier gas at a constant flow rate.

For the mass spectrometer, set the ionization mode to electron ionization (EI) at 70 eV.

Set the mass analyzer to scan a mass-to-charge ratio (m/z) range that includes the

expected molecular ion of 2-ethoxypentane (e.g., m/z 30-200).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector port.

Data Acquisition: The sample is vaporized and carried through the GC column, where it is

separated. The separated components then enter the mass spectrometer. The mass

spectrometer ionizes the 2-ethoxypentane molecules and separates the resulting ions

based on their mass-to-charge ratio.

Data Analysis:

Analyze the resulting mass spectrum.

Identify the molecular ion peak (M⁺), which corresponds to the intact 2-ethoxypentane
molecule with a single positive charge. The m/z value of this peak will be equivalent to the

molecular weight of the compound.

Analyze the fragmentation pattern to confirm the structure of 2-ethoxypentane.

Visualizations
The following diagrams illustrate the logical relationships and workflows described in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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